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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B010061 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This document provides a comprehensive, step-by-step

guide to the proper disposal procedures for Disperse Yellow 54 (C.I. 47020), a quinoline-

based synthetic dye. Adherence to these protocols is critical for minimizing health risks and

preventing environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to consult the Safety Data Sheet

(SDS) for Disperse Yellow 54 and be equipped with the appropriate Personal Protective

Equipment (PPE).

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

necessary.

Skin Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.
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Handle Disperse Yellow 54 in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid the inhalation of dust particles.

Quantitative Data for Disperse Yellow 54
The following table summarizes the key quantitative and identifying information for Disperse
Yellow 54.

Property Value

CAS Number 7576-65-0, 12223-85-7

Molecular Formula C₁₈H₁₁NO₃[1][2]

Molecular Weight 289.28 g/mol [1][2]

Melting Point 265 °C[3]

Boiling Point 502 °C at 760 mmHg[3]

Flash Point 257.4 °C[3]

Solubility
Insoluble in water; Soluble in strong sulfuric acid

and pyridine.[1]

Appearance Brown powder[1]

Step-by-Step Disposal Protocol for Disperse Yellow
54
Disperse Yellow 54 should be disposed of as hazardous chemical waste. Under no

circumstances should it be discarded down the drain or in regular solid waste receptacles.

1. Waste Identification and Segregation:

All materials contaminated with Disperse Yellow 54, including the pure compound,
solutions, weighing papers, contaminated gloves, and pipette tips, must be treated as
hazardous waste.
Segregate Disperse Yellow 54 waste from other incompatible waste streams to prevent
accidental reactions.
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2. Waste Collection and Containerization:

Collect all solid waste contaminated with Disperse Yellow 54 in a designated, leak-proof,
and clearly labeled hazardous waste container.
For liquid waste, use a compatible, sealable container.
Ensure the container is appropriate for the type of waste (e.g., do not store organic solvent
solutions in a container that is not solvent-resistant).

3. Labeling of Waste Containers:

Properly label the hazardous waste container with the following information:
The words "Hazardous Waste"
The full chemical name: "Disperse Yellow 54"
The CAS number: "7576-65-0" or "12223-85-7"
An accurate description of the contents (e.g., "Solid Disperse Yellow 54 waste," "Aqueous
solution of Disperse Yellow 54").
The accumulation start date.
The appropriate hazard warnings (e.g., "Irritant," "Handle with Care").

4. Temporary Storage in the Laboratory:

Store the sealed hazardous waste container in a designated satellite accumulation area
within the laboratory.
This area should be under the control of the laboratory personnel, away from general traffic,
and clearly marked.
Ensure secondary containment is used for liquid waste containers to mitigate spills.

5. Arranging for Professional Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.
Provide the EHS or contractor with all necessary information about the waste stream.
Follow their specific instructions for preparing the waste for transport.

6. Disposal of Empty Containers:

A container that held Disperse Yellow 54 is considered "empty" only after all contents have
been removed by standard practices.
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For containers that held highly toxic substances, the first three rinses must be collected and
disposed of as hazardous waste.[4]
After proper rinsing, deface or remove the original label and dispose of the container as non-
hazardous solid waste, in accordance with your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Disperse Yellow 54.
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Disposal Workflow for Disperse Yellow 54

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b010061#disperse-yellow-54-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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